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Compound of Interest

Compound Name: TFMU-ADPr triethylamine

Cat. No.: B15605854 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for TFMU-ADPr triethylamine is not readily

available. The supplier, MedChemExpress, states on the product's certificate of analysis that it

is "Not a hazardous substance or mixture"[1]. However, as this product is a triethylamine salt, it

is prudent to adhere to the safety protocols for triethylamine, a highly flammable, toxic, and

corrosive liquid[2][3][4]. The following guidance is based on the hazardous properties of

triethylamine and should be followed to ensure laboratory safety.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling TFMU-ADPr triethylamine. It

includes detailed operational and disposal plans to ensure safe laboratory practices.

Immediate Safety and Hazard Information
Triethylamine is a volatile and hazardous chemical that requires strict safety measures. It is

crucial to handle TFMU-ADPr triethylamine with the assumption that it carries the risks

associated with triethylamine.

Key Hazards of Triethylamine:

Flammability: Highly flammable liquid and vapor[4]. Vapors can form explosive mixtures with

air[2].

Toxicity: Toxic if swallowed, inhaled, or in contact with skin[3][4].
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Corrosivity: Causes severe skin burns and serious eye damage[3][4]. Vapors are corrosive to

the respiratory tract[2].

Health Effects: Acute exposure can irritate the skin, eyes, and respiratory system[5]. Chronic

exposure has been linked to reversible corneal edema[6].

Physical and Chemical Properties of Triethylamine
Property Value

Molecular Formula C6H15N[7]

Molecular Weight 101.19 g/mol [7]

Appearance Colorless liquid[5][7]

Odor Strong, fishy, ammonia-like[5][7]

Boiling Point 88.6 to 89.8 °C[7]

Melting Point -114.7 °C[7]

Flash Point Below 23°C (Class IB Flammable Liquid)[5]

Vapor Pressure 54 mmHg at 20°C[5]

Solubility in Water 112.4 g/L at 20 °C[7]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific laboratory procedure

involving TFMU-ADPr triethylamine. The following PPE is recommended based on the

hazards of triethylamine[2][3][5][8].
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PPE Category Recommended Equipment Purpose

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause severe eye

damage.

Hand Protection

Impermeable and resistant

gloves (e.g., Butyl rubber,

Viton®). Gloves must be

inspected before use.

Prevents skin contact with the

corrosive and toxic liquid.

Skin and Body Protection
Flame-retardant, antistatic lab

coat.

Protects against skin contact

and splashes.

Respiratory Protection

Required when vapors or

aerosols are generated. Use a

full-face respirator with

appropriate organic vapor

cartridges.

Protects against inhalation of

toxic and corrosive vapors.

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of TFMU-ADPr triethylamine
in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

strong oxidizing agents[8][9]. The product should be stored at -20°C in a sealed container,

away from moisture[10].

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Handling and Experimental Use
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Ventilation: All handling of TFMU-ADPr triethylamine should be conducted in a certified

chemical fume hood to minimize inhalation exposure[8].

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above before handling the substance[3][8].

Dispensing: Use spark-proof tools and ground all equipment to prevent static discharge[8].

Avoid using plastic buckets[8].

Inert Atmosphere: If the experimental protocol requires, maintain the reaction under an inert

atmosphere.

Contamination: Avoid all personal contact, including inhalation[8]. Do not eat, drink, or smoke

in the handling area[8][9].

Spill Management
Immediate Action: In case of a spill, immediately evacuate the area and alert colleagues.

Containment: For small spills, contain the liquid with sand, earth, or vermiculite[8].

Cleanup: Collect the absorbed material into labeled containers for proper disposal[8].

Decontamination: Wash the spill area thoroughly and decontaminate all protective clothing

and equipment before reuse[8].

Emergency Services: If the spill is large or contaminates drains or waterways, notify

emergency services immediately[8].

First Aid Measures
Immediate medical attention is crucial in case of exposure[3][5].
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide respiratory support

and seek immediate medical attention[3][9].

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 15 minutes[3][9]. Seek

immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention[3][9].

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention[9].

Waste Disposal
Segregation: All waste containing TFMU-ADPr triethylamine must be segregated into

designated, clearly labeled hazardous waste containers[8].

Containerization: Use appropriate, sealed containers for waste storage.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling TFMU-ADPr
triethylamine in a laboratory setting.
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Caption: Workflow for the safe handling of TFMU-ADPr triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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